Cas no 2680759-11-7 (1-(2,2,2-Trifluoroacetyl)azocane-5-carboxylic acid)

• Product Name: 1-(2,2,2-Trifluoroacetyl)azocane-5-carboxylic acid
• CAS No: 2680759-11-7
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 6024831
• PubChem ID: 165936454
• Update Time: 2025-10-23

1-(2,2,2-Trifluoroacetyl)azocane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680759-11-7
• 1-(2,2,2-trifluoroacetyl)azocane-5-carboxylic acid
• EN300-28279218
• 1-(2,2,2-Trifluoroacetyl)azocane-5-carboxylic acid

• Inchi： 1S/C10H14F3NO3/c11-10(12,13)9(17)14-5-1-3-7(8(15)16)4-2-6-14/h7H,1-6H2,(H,15,16)
• InChI Key： MRUOZZURSUWFJS-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(C(=O)O)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(2,2,2-Trifluoroacetyl)azocane-5-carboxylic acid

Recent Advances in the Study of 1-(2,2,2-Trifluoroacetyl)azocane-5-carboxylic Acid (CAS: 2680759-11-7)

1-(2,2,2-Trifluoroacetyl)azocane-5-carboxylic acid (CAS: 2680759-11-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its azocane backbone and trifluoroacetyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of intense research.

The synthesis of 1-(2,2,2-Trifluoroacetyl)azocane-5-carboxylic acid has been optimized through novel methodologies, including multi-step organic reactions that ensure high yield and purity. Researchers have employed advanced spectroscopic techniques such as NMR and mass spectrometry to confirm its structure. The trifluoroacetyl group is particularly noteworthy for its electron-withdrawing properties, which influence the molecule's reactivity and interaction with biological targets.

In terms of biological activity, preliminary studies indicate that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This suggests potential applications in the development of anti-inflammatory drugs. Additionally, its unique chemical structure allows for further derivatization, enabling the exploration of a broader range of pharmacological activities.

Recent publications have also highlighted the compound's role in drug discovery, particularly in the context of structure-activity relationship (SAR) studies. By modifying the azocane ring or the carboxylic acid moiety, researchers have been able to enhance the compound's bioavailability and target specificity. These modifications are crucial for the development of next-generation therapeutics with improved efficacy and reduced side effects.

Looking ahead, the continued investigation of 1-(2,2,2-Trifluoroacetyl)azocane-5-carboxylic acid is expected to yield further insights into its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists will be essential to translate these findings into clinical applications. The compound's versatility and promising preliminary data make it a valuable candidate for future drug development projects.